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Compound of Interest

Dimethyl Tetrahydropyran-4,4-
Compound Name:
dicarboxylate

Cat. No.: B123302

Dimethyl Tetrahydropyran-4,4-dicarboxylate: A
Technical Guide for Researchers

For researchers, scientists, and drug development professionals, Dimethyl tetrahydropyran-
4,4-dicarboxylate (CAS No. 149777-00-4) presents itself as a versatile scaffold and building
block in the synthesis of novel chemical entities. Its unique tetrahydropyran core is a prevalent
motif in numerous biologically active molecules and natural products. This guide provides an in-
depth overview of its commercial availability, key properties, and practical experimental
protocols for its synthesis and analysis.

Commercial Availability and Suppliers

Dimethyl tetrahydropyran-4,4-dicarboxylate is readily available from a range of chemical
suppliers, catering to both research and bulk quantity requirements. The purity of the
commercially available compound is typically high, often exceeding 95-98% as determined by
Gas Chromatography (GC).

Table 1: Prominent Commercial Suppliers of Dimethyl Tetrahydropyran-4,4-dicarboxylate
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Supplier Purity Specification
Chem-Impex =>98% (GCO)[1]
TCI America >98.0% (GC)[2]

LabSolutions

>97.0% (GC)[3]

DC Fine Chemicals

min. 95%][4]

BLD Pharm

Information available upon request[5]

Fisher Scientific

98.0+9%[6]

Physicochemical and Quantitative Data

A comprehensive understanding of the physicochemical properties of Dimethyl

tetrahydropyran-4,4-dicarboxylate is crucial for its effective application in research and

development.

Table 2: Physicochemical Properties of Dimethyl Tetrahydropyran-4,4-dicarboxylate

Property Value Reference
CAS Number 149777-00-4 (1121131141171
Molecular Formula CoH140s [1103114]
Molecular Weight 202.21 g/mol [1][3]
Appearance Colorlfass. to almost colorless e

clear liquid
Purity > 95-98% (GC) [11[2][3][4]
Density 1.18 g/cm3 [1]
Refractive Index (n20D) 1.45 [1]
Flash Point 97°C [7]

Storage Conditions

Room Temperature or 2-8°C

[1]5]
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Experimental Protocols

The following protocols provide a general framework for the synthesis and analysis of Dimethyl
tetrahydropyran-4,4-dicarboxylate. These are based on established chemical principles and
analogous procedures reported in the literature.

Synthesis of Dimethyl Tetrahydropyran-4,4-
dicarboxylate

This procedure is adapted from the synthesis of the analogous diethyl ester.
Reaction Scheme:

Materials:

Dimethyl malonate

o Bis(2-chloroethyl) ether

o Potassium carbonate (anhydrous)

o Tetrabutylammonium bromide (TBAB)
¢ N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Brine solution

Anhydrous magnesium sulfate
Procedure:

» To a stirred solution of dimethyl malonate (1.0 equivalent) and bis(2-chloroethyl) ether (1.0
equivalent) in DMF, add anhydrous potassium carbonate (2.0 equivalents) and a catalytic
amount of tetrabutylammonium bromide.
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» Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Upon completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.

o The filtrate is then concentrated under reduced pressure to remove the DMF.
e The residue is dissolved in ethyl acetate and washed with water and brine.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated in
vacuo to yield the crude Dimethyl tetrahydropyran-4,4-dicarboxylate.

» Further purification can be achieved by vacuum distillation.

Quality Control: Gas Chromatography (GC) Analysis

Instrumentation:
o Gas chromatograph equipped with a Flame lonization Detector (FID).
o Capillary column suitable for polar compounds (e.g., DB-WAX, HP-INNOWax).
Typical GC Parameters:
e Injector Temperature: 250 °C
e Detector Temperature: 280 °C
e Oven Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 240 °C.
o Hold at 240 °C for 5 minutes.

o Carrier Gas: Helium or Nitrogen.
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« Injection Volume: 1 pL (split or splitless injection).
Sample Preparation:

o Prepare a dilute solution of Dimethyl tetrahydropyran-4,4-dicarboxylate in a suitable
solvent such as ethyl acetate or dichloromethane.

Logical Workflow for Synthesis and Quality Control

The following diagram illustrates the logical workflow from starting materials to the final, quality-
controlled product.
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Caption: Synthesis and Quality Control Workflow for Dimethyl tetrahydropyran-4,4-
dicarboxylate.

As a key intermediate, Dimethyl tetrahydropyran-4,4-dicarboxylate is not typically
investigated for its own biological activity through specific signaling pathways. Instead, its value
lies in providing a robust scaffold for the synthesis of more complex molecules. The logical
workflow for its synthesis and subsequent use in drug discovery is depicted below.
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Caption: Role of Dimethyl tetrahydropyran-4,4-dicarboxylate in a Drug Discovery Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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